Cas no 2229143-42-2 (2-(2-bromo-3-hydroxyphenyl)propanal)

• Product Name: 2-(2-bromo-3-hydroxyphenyl)propanal
• CAS No: 2229143-42-2
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 5748833
• PubChem ID: 165778664
• Update Time: 2025-05-24

2-(2-bromo-3-hydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-hydroxyphenyl)propanal

• Inchi： 1S/C9H9BrO2/c1-6(5-11)7-3-2-4-8(12)9(7)10/h2-6,12H,1H3
• InChI Key： GAYVMNZFPWQGMU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C=O)C)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-bromo-3-hydroxyphenyl)propanal

Comprehensive Analysis of 2-(2-Bromo-3-hydroxyphenyl)propanal (CAS No. 2229143-42-2)

2-(2-Bromo-3-hydroxyphenyl)propanal (CAS No. 2229143-42-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This bromo-hydroxyphenyl derivative serves as a versatile intermediate in synthesizing bioactive molecules, aligning with the growing demand for high-purity chemical building blocks. Its molecular framework combines a propanal side chain with a halogenated aromatic ring, enabling diverse functionalization—a feature increasingly sought after in drug discovery and material science applications.

Recent studies highlight the compound's role in developing non-toxic catalysts and green chemistry solutions, addressing the industry's shift toward sustainable practices. Researchers particularly value its selective bromination site, which facilitates controlled reactions in cross-coupling processes—a hot topic in organometallic chemistry forums. Analytical techniques like HPLC and NMR spectroscopy confirm its stability under standard storage conditions, making it suitable for long-term research projects.

The compound's electronic properties have sparked interest in OLED material development, coinciding with the global push for energy-efficient displays. Its hydroxyl group enhances solubility in polar solvents, a critical factor for nanoparticle synthesis—another trending search term in scientific databases. Unlike conventional aldehydes, 2-(2-Bromo-3-hydroxyphenyl)propanal exhibits reduced volatility, minimizing handling risks while maintaining reactivity.

Quality benchmarks for CAS No. 2229143-42-2 emphasize ≥98% purity levels, meeting stringent requirements for preclinical studies. Manufacturers employ column chromatography for purification, ensuring compliance with ICH guidelines—a frequent query among quality control professionals. The compound's melting point range (typically 89-92°C) and UV-Vis absorption characteristics are well-documented, aiding in analytical method development.

In peptide modification research—a rapidly growing field—this brominated aldehyde demonstrates exceptional site-specific conjugation capabilities. Its structure-activity relationship (SAR) studies contribute to rational drug design, particularly for kinase inhibitors, a trending pharmaceutical category. The ortho-bromo position enables unique ring-forming reactions, valuable for creating heterocyclic scaffolds frequently searched in chemical literature.

Environmental fate studies indicate biodegradation pathways for 2-(2-Bromo-3-hydroxyphenyl)propanal, addressing eco-toxicity concerns raised in REACH compliance discussions. Its low bioaccumulation potential makes it preferable to persistent halogenated compounds, aligning with green chemistry principles. Storage recommendations suggest argon atmosphere protection to prevent oxidation—a practical tip often requested in technical forums.

The compound's crystallographic data has been resolved, revealing interesting hydrogen bonding patterns that influence its supramolecular assembly behavior. This property attracts attention in crystal engineering circles, where researchers seek novel polymorphic forms. Thermal analysis shows decomposition above 240°C, ensuring stability during typical laboratory-scale reactions.

Emerging applications include fluorescent probe development, leveraging its intramolecular charge transfer characteristics. The hydroxyl-aldehyde motif enables Schiff base formation, a reaction mechanism generating significant academic interest. Patent analysis reveals growing IP activity around derivatives of CAS 2229143-42-2, particularly in antimicrobial coatings—a sector experiencing increased R&D investment.

For analytical chemists, the compound's distinct mass spectrometry fragmentation pattern aids in impurity profiling. Its chromatographic behavior has been optimized on C18 columns, a common inquiry in method development workshops. Recent QSAR modeling studies utilize this scaffold to predict ADMET properties, demonstrating its relevance in computational chemistry.

Industrial-scale production of 2-(2-Bromo-3-hydroxyphenyl)propanal employs continuous flow chemistry techniques, reducing waste generation compared to batch processes—a response to process intensification demands. The cost-performance ratio remains competitive among halogenated intermediates, with global suppliers offering gram-to-kilogram quantities to support various research phases.